Ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate

• IUPAC Name: ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate
• InChI: InChI=1S/C11H9ClN2O3/c1-2-17-11(16)9-3-7(12)5-14-8(6-15)4-13-10(9)14/h3-6H,2H2,1H3
• InChI Key: ULBHZBJBQWXISC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CN2C1=NC=C2C=O)Cl
• Molecular Formula: C11H9ClN2O3
• Molecular Weight: 252.65 g/mol

Description

“Ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate” is a compound that belongs to the class of imidazo[1,2-a]pyridines. Imidazo[1,2-a]pyridines are an important class of fused nitrogen-bridged heterocyclic compounds due to the broad spectrum of biological activity profiles displayed.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade because of its importance as a bioactive scaffold. The synthesis of these compounds has been achieved through various methods including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of “Ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate” can be determined using techniques such as X-ray diffraction (XRD) and density functional theory (DFT) calculations. The optimized molecular crystal structures can be determined based on DFT calculations using B3LYP/6-311+G (2d,p) functional.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo a variety of chemical reactions. These include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “Ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate” can be determined using various spectroscopic techniques.

Scientific Research Applications

• Synthesis and Chemical Reactions

  • Ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate is involved in complex chemical reactions. For instance, the reaction of dichloroketene with ethyl N-(2-pyridyl)formimidates results in various compounds, including ethyl 2-ethoxy-8-methylimidazo[1, 2-a]pyridine-3-carboxylate (Katagiri, Niwa, & Kato, 1983).
  • This compound is used in the synthesis of new polyfunctionalized thiadiazaacenaphthylenes, demonstrating its versatility in organic chemistry (Teulade et al., 2002).

• Pharmacological Research

  • In pharmacological research, derivatives of ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate are studied for their potential biological activities. For example, ethyl 6-bromo-8-hydroxyimidazo[1,2-a]pyridine-3-carboxylate derivatives have been evaluated for anti-hepatitis B virus (HBV) activity (Chen et al., 2011).

• Chemical Synthesis and Catalysis

  • This compound plays a significant role in chemical synthesis, such as in the copper-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines. This method features a broad substrate scope and functional group tolerance, showing the compound's utility in diverse chemical syntheses (Rao, Mai, & Song, 2017).

• Role in Heterocyclic Chemistry

  • Ethyl 6-chloro-3-formylimidazo[1,2-a]pyridine-8-carboxylate is instrumental in the synthesis of novel heterocyclic compounds, showcasing its importance in the development of new chemical entities for various applications, such as in pharmaceuticals and agrochemicals (Abignente et al., 1982).